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Compound of Interest

Compound Name: Aquathol

Cat. No.: B10799226 Get Quote

The safe and compliant disposal of Aquathol, an herbicide containing the active ingredient

endothall, is a critical aspect of laboratory and research-based chemical management. Due to

its classification as an acutely hazardous substance, stringent regulations govern its handling

and disposal to protect both human health and the environment. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to manage

Aquathol waste in accordance with federal and state laws.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,

protective eyewear such as goggles or a face shield, and protective clothing.[1][2] Ensure that

disposal activities are conducted in a well-ventilated area.[1][3]

Step-by-Step Disposal Procedures
The improper disposal of excess Aquathol, spray mixture, or rinsate is a violation of Federal

law.[2][3][4][5][6][7][8] Aquathol and its associated wastes are classified as acutely hazardous.

[2][3][4][5][6][7][8][9][10] In the United States, it is designated as a P-listed hazardous waste

(P088) under the Resource Conservation and Recovery Act (RCRA).[4]

1. Disposal of Unused or Excess Aquathol:
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The preferred method for managing excess Aquathol is to use it according to the product label

instructions.[1][4] If this is not feasible, do not dispose of the product in sanitary sewers or

waterways.[2][4][11] Instead, you must:

Contact Regulatory Authorities: Get in touch with your State Pesticide or Environmental

Control Agency, or the Hazardous Waste representative at the nearest EPA Regional Office

for guidance.[2][3][4][5][6][7][8][9][10][12]

Professional Disposal: Arrange for the transfer of the waste to a licensed chemical

destruction facility or dispose of it through controlled incineration.[4][13]

2. Empty Container Disposal:

Properly decontaminated containers may be eligible for recycling or landfill disposal, depending

on local regulations.[4] Under no circumstances should empty containers be reused for other

purposes.[1]

Triple Rinsing (for containers 5 gallons or less):

Empty the remaining contents into the application equipment or a mix tank and let it drain

for 10 seconds after the flow begins to drip.[5][11]

Fill the container ¼ full with water and recap it.[5]

Shake the container for 10 seconds.[5]

Pour the rinsate into the application equipment or a mix tank, or store it for later use or

disposal.[5] Let it drain for 10 seconds after the flow begins to drip.[5]

Repeat this procedure two more times.[4][5]

Pressure Rinsing:

Empty the remaining contents into the application equipment or a mix tank.[5]

Hold the container upside down over the application equipment or mix tank or collect the

rinsate for later use or disposal.[11][12]
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Insert a pressure rinsing nozzle in the side of the container and rinse at about 40 PSI for at

least 30 seconds.[5][11][12]

Drain for 10 seconds after the flow begins to drip.[5][11][12]

Final Disposal of Rinsed Containers: Once triple-rinsed or pressure-rinsed, the container can

be offered for recycling or reconditioning.[4][9] Alternatively, puncture the container to render

it unusable and dispose of it in a sanitary landfill, or by other procedures approved by state

and local authorities, such as incineration.[4][6][9][11][12] If burned, stay out of the smoke.[6]

[11][12]

3. Spill Management and Disposal:

In the event of a spill, prevent the material from entering water bodies.[1]

For Liquid Spills (Aquathol K): Absorb the spill with an inert material such as sand, earth,

sawdust, or vermiculite.[1][6][7][13]

For Granular Spills (Aquathol Super K): Sweep up the spillage.[8][9][14]

Containment and Disposal: Place the absorbed or swept-up material into suitable, closed

containers for disposal.[1][11][14] Then, wash the area with water and absorb the cleaning

water with further inert material for disposal.[1] Dispose of the contaminated absorbent

material in the same manner as excess pesticide.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative data related to Aquathol disposal and safety.

Parameter Value Reference

EPA Hazardous Waste Code P088 [4]

EPA Drinking Water MCL 0.1 ppm [4]

NY State Drinking Water MCL 0.05 ppm [4]

Aquatic Half-Life 5 to 10 days [4]

Pressure Rinsing Specification ~40 psi for at least 30 seconds [5][11][12]
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Experimental Protocols
The disposal procedures outlined above are based on manufacturer's safety data sheets and

regulatory guidelines. Specific experimental protocols for the chemical analysis of endothall or

its degradation products are beyond the scope of this disposal guide. Researchers should

consult relevant analytical chemistry literature for such methodologies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Aquathol and its containers.
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Start: Aquathol Waste Generated

Assess Waste Type

Unused/Excess Aquathol

  Product

Empty Aquathol Container

Container 

Spill Material

 Spill

Can it be used per label instructions?

Triple Rinse or Pressure Rinse Container Contain spill with inert absorbent (liquid) or by sweeping (granular)

Apply according to label instructions

Yes

Contact State/EPA Hazardous Waste Authority for guidance

No

End: Disposal Complete

Dispose via licensed facility (e.g., incineration)

Add rinsate to spray tank or collect for disposal

Dispose of Rinsed Container

Recycle or Recondition

Recycling Available

Puncture and dispose in sanitary landfill (if permitted)

No Recycling

Collect in a suitable, closed container for disposal

Click to download full resolution via product page

Caption: Aquathol Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nz.uplcorp.com [nz.uplcorp.com]

2. aquaticcontrol.com [aquaticcontrol.com]

3. lakerestoration.com [lakerestoration.com]

4. benchchem.com [benchchem.com]

5. Product Information | LabelSDS [labelsds.com]

6. truesdalelake.com [truesdalelake.com]

7. extension.rwfm.tamu.edu [extension.rwfm.tamu.edu]

8. solitudelakemanagement.com [solitudelakemanagement.com]

9. lakeandpond.com [lakeandpond.com]

10. pentairaes.com [pentairaes.com]

11. joneslakemanagement.com [joneslakemanagement.com]

12. turnproaquatics.com [turnproaquatics.com]

13. chemicalbook.com [chemicalbook.com]

14. turnproaquatics.com [turnproaquatics.com]

To cite this document: BenchChem. [Proper Disposal of Aquathol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799226#aquathol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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